BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (S)-(-)-Nicotine-
15N

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(-)-Nicotine-15N

Cat. No.: B1144416

This technical guide provides comprehensive safety data, potential applications, and biological
pathway information for (S)-(-)-Nicotine-15N, tailored for researchers, scientists, and drug
development professionals. While specific safety studies for the 15N-labeled isotopologue are
not available, the data presented here is based on the well-documented properties of the
parent compound, (S)-(-)-Nicotine, as the single stable isotope substitution is not expected to
alter its chemical or toxicological properties.

Chemical and Physical Properties

(S)-(-)-Nicotine-15N is a stable, isotopically labeled version of nicotine, a naturally occurring
alkaloid found in plants of the nightshade family (Solanaceae)[1]. The incorporation of the
heavy isotope of nitrogen (*>N) makes it a valuable tool for various research applications,
particularly in studies requiring mass differentiation from its natural counterpart.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 72496-00-5 [2]
Unlabeled CAS Number 54-11-5 [21[31[4]
C[15N]1CCC[C@H]1lc2ccenc2
Molecular Formula C10H14*°N2
[21[5]
Molecular Weight 163.113 [2][5]
Colorless to Yellow or Brown
Appearance o [61[7]
Liquid
Odor Fishy [61[7]
Melting Point -80°C/-112 °F [61[7]
- , 247 °C 1 476.6 °F @ 760
Boiling Point [61[7]
mmHg
Flash Point 101 °C/213.8 °F [61[7]

Specific Gravity / Density

1.015 g/cm?

[6]7]

Vapor Pressure

0.53 mbar @ 25 °C

[6]7]

Vapor Density

5.61

[6]7]

Water Solubility

Miscible

[6]

pH

10.2 (0.05M aqueous solution)

[7](8]

Log P (octanol/water)

117

[8]

Explosion Limits

Lower: 0.7 Vol%, Upper: 4
Vol%

[6]7]

Safety and Hazard Information

(S)-(-)-Nicotine is classified as acutely toxic and is fatal if swallowed, inhaled, or in contact with
skin.[3][6][7][9][10] It is also toxic to aquatic life with long-lasting effects.[6][8][9][10]

Table 2: GHS Hazard Classification
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Hazard Class

Category

Hazard Statement

Acute Oral Toxicity

Category 2/ 3

H300/H301: Fatal/Toxic if
swallowed[3][6][9][10]

Acute Dermal Toxicity

Category 1/2

H310: Fatal in contact with

skin[3][6][9][10]
Acute Inhalation Toxicity Category 2 H330: Fatal if inhaled[3][6]
) ] o H411: Toxic to aquatic life with
Chronic Aquatic Toxicity Category 2

long lasting effects[6][9][10][11]

Signal Word:Danger[3][6][7][9]

Hazard Pictograms:

e GHSO06 (Skull and crossbones)[3][9]

e GHSO09 (Environment)[3][9]

Handling, Storage, and Disposal

Handling:

Use only under a chemical fume hood and ensure adequate ventilation.[6]

o Wear personal protective equipment (PPE), including chemical-resistant gloves, protective

clothing, and eye/face protection.[3][6][7]

e Do not breathe mist, vapors, or spray.[6][11]

e Avoid contact with skin, eyes, and clothing.[3][6]

e Do not eat, drink, or smoke when using this product.[3][6][7]

e Wash hands and any exposed skin thoroughly after handling.[6][7]

Storage:
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Store in a well-ventilated, cool, and dry place.[6][7]

Keep containers tightly closed and store locked up.[6][7][11]

It is recommended to keep the container under nitrogen.[6]

Protect from light, as it may cause decomposition.[11]

Store away from open flames, hot surfaces, and sources of ignition.[6]
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[6][7]

e Avoid release to the environment.[8][11]

Toxicological Information

Nicotine is a potent neurotoxin.[1] The toxicological data for unlabeled nicotine is extensive and
directly applicable to the 15N-labeled variant.

Table 3: Acute Toxicity Data

Route Species Value Source
LD50 Oral Rat 5 mg/kg - 50 mg/kg [8]
LD50 Dermal Rabbit =70 mg/kg

LD50 Dermal Rat 285 mg/kg [4]

LC50 Inhalation

) Rat =0.19 mg/L
(dust/mist)

» Carcinogenicity: Nicotine is not classified as a probable or confirmed human carcinogen by
IARC or OSHA.[8] However, it may act as a tumor promoter.[9]

» Sensitization: No data available to indicate it is a skin or respiratory sensitizer.[6][8]
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Potential Experimental Applications

While specific, detailed experimental protocols for (S)-(-)-Nicotine-15N are not available in
public search results, its properties as a stable isotope-labeled compound make it ideal for a
range of advanced research applications. The primary advantage is the ability to distinguish the
administered compound from endogenous or unlabeled nicotine using mass-sensitive
analytical techniques.

Methodologies:

e Mass Spectrometry (MS): (S)-(-)-Nicotine-15N is commonly used as an internal standard in
guantitative MS-based assays (e.g., LC-MS/MS). By adding a known amount of the labeled
compound to a sample, researchers can accurately quantify the concentration of unlabeled
nicotine, correcting for variations in sample preparation and instrument response.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The >N nucleus is NMR-active. Using
15N-labeled nicotine allows for specialized NMR experiments to probe the molecule's
electronic environment and its interactions with biological targets, such as nicotinic
acetylcholine receptors (nAChRS).[4]

» Pharmacokinetic (PK) and Metabolism Studies: In preclinical and clinical studies,
administering (S)-(-)-Nicotine-15N allows for precise tracking of its absorption, distribution,
metabolism, and excretion (ADME) without interference from environmental nicotine
exposure. Researchers can differentiate the administered dose from nicotine ingested
through other means (e.g., smoking).

e Metabolic Tracing: This compound can be used to trace the metabolic fate of the nitrogen
atom in nicotine within a biological system, helping to identify and quantify novel metabolites.

Nicotine Signaling Pathway

Nicotine exerts its primary physiological and psychoactive effects by acting as an agonist at
nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels found
throughout the central and peripheral nervous systems.[10] The activation of these receptors,
particularly the o432 and a7 subtypes in the brain, initiates a cascade of downstream signaling
events.[2]
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The binding of nicotine to NAChRs opens the ion channel, leading to an influx of cations,
primarily Na* and Ca?*.[11] The resulting neuronal depolarization triggers neurotransmitter
release, including dopamine, which is central to nicotine's rewarding and addictive properties.
[10][11] The influx of calcium also acts as a second messenger, activating multiple intracellular
signaling pathways, such as the PI3K/Akt pathway, which is known to promote cell survival and

neuroprotection.[2][3]
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Caption: Nicotinic Acetylcholine Receptor (hAAChR) Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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